(S)-3-Benzyloxy-pyrrolidine

• IUPAC Name: (3S)-3-phenylmethoxypyrrolidine
• InChI: InChI=1S/C11H15NO/c1-2-4-10(5-3-1)9-13-11-6-7-12-8-11/h1-5,11-12H,6-9H2/t11-/m0/s1
• InChI Key: CWBMYKUPMLRKQK-NSHDSACASA-N
• Canonical SMILES: C1CNCC1OCC2=CC=CC=C2
• Isomeric SMILES: C1CNC[C@H]1OCC2=CC=CC=C2
• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol

Description

(S)-3-Benzyloxy-pyrrolidine, also known as S-benzyloxy-pyrrolidine, is an important organic compound used in the synthesis of a variety of organic compounds. It is a chiral molecule containing an asymmetric carbon atom and belongs to the class of compounds known as pyrrolidines. It is used in a variety of applications, including pharmaceuticals, agrochemicals, and other industrial chemicals.

Scientific Research Applications

• Synthesis of Pyrrolidine Derivatives for Antimicrobial Properties : One study discusses the synthesis of a pyrrolidine derivative from 3-O-benzylcarvotacetone, which exhibited activity against Cryptococcus neoformans and methicillin-resistant Staphylococcus aureus bacteria, showcasing its potential in antimicrobial applications (Masila et al., 2020).

• Enantioselective Synthesis for Pharmaceutical Intermediates : Another study details the enantioselective synthesis of a pyrrolidine derivative, which serves as a key intermediate for the preparation of certain pharmaceutical compounds (Zaponakis & Katerinopoulos, 2001).

• Synthesis of Enantiopure Bioactive Pyrrolidines : Research on asymmetric 1,3-dipolar cycloadditions of chiral azomethine ylides to 3-benzyloxy-substituted alkenoylcamphorsultams, leading to compounds that can be used as chiral building blocks for bioactive pyrrolidines, has been reported (Karlsson & Högberg, 2001).

• Key Intermediate in Antibiotic Synthesis : (S)-3-(methylamino)-3-((R)-pyrrolidin-3-yl)propanenitrile, a derivative of (S)-3-Benzyloxy-pyrrolidine, has been synthesized as a key intermediate in the preparation of a fluoroquinolone antibiotic for respiratory tract infections (Lall et al., 2012).

• Application in Catalytic Enantioselective Synthesis : Research includes the development of a catalytic enantioselective route to alpha-aminooxy carbonyl compounds using pyrrolidine enamine as substrate, demonstrating its use in organic synthesis (Momiyama et al., 2004).

• Synthesis of Pyrrolidine Derivatives with Biologically Relevant Heterocyclic Moieties : A study reports an enantio- and diastereoselective approach to synthesize pyrrolidine derivatives bearing a benzofuran-3(2H)-one scaffold, useful in medicinal chemistry (Kowalczyk et al., 2016).